Cas no 76563-40-1 (DANSYL-EPSILON-AMINOCAPROIC ACID)
DANSYL-EPSILON-AMINOCAPROIC ACID Chemical and Physical Properties
Names and Identifiers
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- DANSYL-EPSILON-AMINOCAPROIC ACID
- Dansyl epsilon-(L)-amino-n-caproic acid dicyclohexylammonium salt
- N-cyclohexylcyclohexanamine,6-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]hexanoic acid
- DTXSID40745584
- 6-{[5-(Dimethylamino)naphthalene-1-sulfonyl]amino}hexanoic acid--N-cyclohexylcyclohexanamine (1/1)
- FT-0624418
- E79434
- N-cyclohexylcyclohexanamine;6-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]hexanoic acid
- 76563-40-1
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- Inchi: 1S/C18H24N2O4S.C12H23N/c1-20(2)16-10-6-9-15-14(16)8-7-11-17(15)25(23,24)19-13-5-3-4-12-18(21)22;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h6-11,19H,3-5,12-13H2,1-2H3,(H,21,22);11-13H,1-10H2
- InChI Key: RCCLNMQIGRLBGM-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NCCCCCC(=O)O)(=O)=O.N(C1CCCCC1)C1CCCCC1
Computed Properties
- Exact Mass: 545.32872816g/mol
- Monoisotopic Mass: 545.32872816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 38
- Rotatable Bond Count: 11
- Complexity: 646
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107Ų
DANSYL-EPSILON-AMINOCAPROIC ACID Security Information
- WGK Germany:3
- Hazard Category Code: 22
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Hazardous Material Identification:
- Risk Phrases:22
DANSYL-EPSILON-AMINOCAPROIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-211208-10 mg |
Dansyl-ε-aminocaproic acid (dicyclohexylammonium) salt, |
76563-40-1 | 10mg |
¥218.00 | 2023-05-31 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211208A-25 mg |
Dansyl-ε-aminocaproic acid (dicyclohexylammonium) salt, |
76563-40-1 | 25mg |
¥346.00 | 2023-05-31 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211208B-50 mg |
Dansyl-ε-aminocaproic acid (dicyclohexylammonium) salt, |
76563-40-1 | 50mg |
¥564.00 | 2023-05-31 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211208C-100 mg |
Dansyl-ε-aminocaproic acid (dicyclohexylammonium) salt, |
76563-40-1 | 100mg |
¥978.00 | 2023-05-31 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211208-10mg |
Dansyl-ε-aminocaproic acid (dicyclohexylammonium) salt, |
76563-40-1 | 10mg |
¥218.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211208A-25mg |
Dansyl-ε-aminocaproic acid (dicyclohexylammonium) salt, |
76563-40-1 | 25mg |
¥346.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211208B-50mg |
Dansyl-ε-aminocaproic acid (dicyclohexylammonium) salt, |
76563-40-1 | 50mg |
¥564.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211208C-100mg |
Dansyl-ε-aminocaproic acid (dicyclohexylammonium) salt, |
76563-40-1 | 100mg |
¥978.00 | 2023-09-05 |
DANSYL-EPSILON-AMINOCAPROIC ACID Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on DANSYL-EPSILON-AMINOCAPROIC ACID
DANSYL-EPSILON-AMINOCAPROIC ACID (CAS No. 76563-40-1): A Comprehensive Overview in Modern Chemical Biology
DANSYL-EPSILON-AMINOCAPROIC ACID, chemically designated as 4-(Dimethylamino)naphthalene-1-sulfonyl]-ε-aminovaleric acid, is a compound of significant interest in the field of chemical biology. With the CAS number 76563-40-1, this molecule has garnered attention for its versatile applications in biochemical research, particularly in the development of probes and labels for biomolecule tracking. The unique structural features of DANSYL-EPSILON-AMINOCAPROIC ACID, combining a fluorescent DANSYL (4-dimethylaminonaphthalene-1-sulfonyl) group with the functional ε-amino group of caproic acid, make it an invaluable tool for a wide range of biological assays.
The DANSYL group is renowned for its strong fluorescence properties, which allow researchers to visualize and track biomolecules with high sensitivity. This fluorescence is particularly useful in techniques such as immunofluorescence, cell labeling, and protein purification. The ε-amino group of caproic acid provides a reactive site for conjugation with various biomolecules, including peptides, proteins, and nucleotides, facilitating the creation of labeled derivatives for structural and functional studies. The combination of these features makes DANSYL-EPSILON-AMINOCAPROIC ACID a powerful tool in the study of protein-protein interactions, enzyme kinetics, and cellular signaling pathways.
Recent advancements in chemical biology have highlighted the importance of fluorescent probes in understanding complex biological systems. DANSYL-EPSILON-AMINOCAPROIC ACID has been employed in several cutting-edge research areas. For instance, it has been used to study the dynamics of protein phosphorylation, a critical post-translational modification involved in numerous cellular processes. The ability to label phosphoproteins with DANSYL-EPSILON-AMINOCAPROIC ACID allows researchers to monitor changes in phosphorylation levels in response to various stimuli, providing insights into signal transduction pathways.
In addition to its role in protein studies, DANSYL-EPSILON-AMINOCAPROIC ACID has found applications in nucleic acid research. The ε-amino group can be used to link the compound to nucleotides or oligonucleotides, enabling the study of DNA-protein interactions and RNA structure-function relationships. This has been particularly valuable in the development of new diagnostic tools and therapeutic strategies targeting nucleic acid-based diseases.
The synthesis of DANSYL-EPSILON-AMINOCAPROIC ACID involves a multi-step process that requires precise control over reaction conditions. The introduction of the DANSYL group onto the caproic acid backbone necessitates careful optimization to ensure high yield and purity. Researchers have developed novel synthetic routes that improve efficiency and reduce byproduct formation, making the compound more accessible for large-scale applications.
One of the most exciting developments in the use of DANSYL-EPSILON-AMINOCAPROIC ACID is its application in live-cell imaging. The compound's ability to emit fluorescence upon binding to target molecules allows for real-time visualization of biological processes within living cells. This has opened up new avenues for studying dynamic cellular events such as cell migration, neurotransmitter release, and metabolic pathways. Advanced imaging techniques combined with DANSYL-EPSILON-AMINOCAPROIC ACID have provided unprecedented insights into these processes, contributing significantly to our understanding of cellular function.
The versatility of DANSYL-EPSILON-AMINOCAPROIC ACID extends beyond its use as a fluorescent label. It has also been employed as a chelating agent due to its ability to bind metal ions. This property has been exploited in the development of metalloproteins and metalloenzymes, where precise metal coordination is essential for biological activity. Additionally, the compound's reactivity with various biomolecules makes it a valuable intermediate in drug discovery efforts.
The impact of DANSYL-EPSILON-AMINOCAPROIC ACID on chemical biology cannot be overstated. Its unique combination of properties has enabled researchers to tackle some of the most complex questions in biology with greater precision and clarity. As our understanding of biological systems continues to evolve, it is likely that this compound will play an even greater role in future research endeavors.
In conclusion, DANSYL-EPSILON-AMINOCAPROIC ACID (CAS No. 76563-40-1) is a multifaceted compound with broad applications in chemical biology. Its ability to serve as a fluorescent label, chelating agent, and synthetic intermediate makes it an indispensable tool for researchers studying proteins, nucleic acids, and cellular processes. With ongoing advancements in synthetic chemistry and imaging technologies, the potential uses for this compound are likely to expand even further, driving new discoveries and innovations in the field.
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